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Compound of Interest

Compound Name: Ethyl undec-2-ynoate

CAS No.: 10519-17-2

Cat. No.: B077268

Get Quote

Compound Identity: Ethyl undec-2-ynoate CAS Registry Number: 10519-17-2 Molecular

Formula:

Molecular Weight: 210.31 g/mol [1][2][3][4]

Executive Summary
Ethyl undec-2-ynoate is a lipophilic

-unsaturated ester characterized by a long alkyl tail (C8) and an internal alkyne conjugated with
the ester carbonyl. Its solubility profile is dominated by its non-polar hydrocarbon chain,
rendering it highly soluble in organic solvents (chlorinated, aromatic, and polar aprotic) and
practically insoluble in water.

For research and drug development applications, DMSO or Ethanol are the preferred solvents

for preparing stock solutions, while Dichloromethane (DCM) or Ethyl Acetate are optimal for

extraction and purification processes.
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To predict and manipulate the solubility of Ethyl undec-2-ynoate, one must understand the

competition between its hydrophobic tail and its polarizable alkyne-ester headgroup.

Property Value / Description Implication for Solubility

Physical State
Liquid (Colorless to pale

yellow)

Miscible with liquid organic

solvents.

Boiling Point 128 °C @ 10 mmHg

High boiling point requires

high-vacuum for removal;

solvent exchange is preferred

over evaporation for high-

boiling solvents.

LogP (Predicted) ~4.6 – 5.2
Highly lipophilic. Partitions

strongly into organic phases.

H-Bond Donors 0
Cannot act as a hydrogen

bond donor.

H-Bond Acceptors 2 (Ester oxygens)

Weak H-bond acceptance

allows solubility in alcohols but

is insufficient to solubilize the

C11 chain in water.

Structural Logic
The molecule consists of a hydrophobic undecyl chain disrupted by a triple bond at C2. While

the ester functionality confers some polarity, the 11-carbon skeleton dictates the bulk solvent

interactions. According to the "Like Dissolves Like" principle, this compound exhibits high

affinity for solvents with low dielectric constants and moderate dipole moments.

Solubility Data & Solvent Compatibility
The following data categorizes solvent compatibility based on experimental precedents for

long-chain alkynoate esters.

A. Organic Solvents (High Solubility)
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Ethyl undec-2-ynoate is miscible or highly soluble (>100 mg/mL) in these solvents. They are

recommended for synthesis, extraction, and chromatography.

Chlorinated Solvents: Dichloromethane (DCM), Chloroform.

Aromatic Hydrocarbons: Toluene, Benzene.

Esters/Ethers: Ethyl Acetate, Diethyl Ether, THF (Tetrahydrofuran).

Alkanes: Hexane, Pentane (Note: Solubility may decrease slightly at very low temperatures

due to the rigid alkyne geometry, but remains high at RT).

B. Polar Solvents (Moderate to High Solubility)
These solvents are critical for biological assays and specific synthetic steps (e.g., nucleophilic

substitutions).

DMSO (Dimethyl sulfoxide): Soluble up to ~25–50 mg/mL. Standard for biological stock

solutions.

DMF (Dimethylformamide): Soluble.

Ethanol / Methanol: Soluble. Note: Methanolysis (transesterification) can occur if stored for

prolonged periods with acid/base catalysts.

Acetonitrile: Soluble.[5][6]

C. Aqueous Systems (Insoluble)
Water: Insoluble (<0.1 mg/mL).

Aqueous Buffers (PBS, Tris): Insoluble. Requires a co-solvent (e.g., 0.1% - 1% DMSO) or

formulation (e.g., micelles, liposomes) for biological delivery.

Experimental Protocols
Protocol A: Preparation of Biological Stock Solution (50
mM)
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Objective: Create a stable stock for cell-based assays or enzyme kinetics.

Calculate Mass:

Target Concentration: 50 mM

Volume: 1 mL[5]

Required Mass:

.

Weighing: Weigh ~10.5 mg of Ethyl undec-2-ynoate into a sterile amber glass vial (protect

from light to prevent potential alkyne photo-oxidation).

Solubilization: Add 1.0 mL of anhydrous DMSO (molecular biology grade).

Mixing: Vortex for 30 seconds. The liquid should clear instantly.

Storage: Store at -20°C. Stable for >6 months. Avoid repeated freeze-thaw cycles.

Protocol B: Saturation Shake-Flask Method (Solubility
Determination)
Objective: Empirically determine the exact solubility limit in a specific novel solvent.

Excess Addition: Add Ethyl undec-2-ynoate dropwise to 1 mL of the target solvent until a

visible droplet persists (phase separation) or turbidity appears.

Equilibration: Agitate the vial at the target temperature (e.g., 25°C) for 24 hours using a

benchtop shaker.

Separation: Centrifuge at 10,000 rpm for 5 minutes to separate the undissolved oil phase.

Quantification: Carefully remove the supernatant. Dilute a known aliquot (e.g., 10 µL) into

Acetonitrile and analyze via HPLC-UV (detection @ ~210-220 nm for the ester/alkyne

chromophore).
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Visualizations
Figure 1: Solvent Selection Decision Tree
This diagram guides the researcher to the correct solvent based on the intended application.
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Caption: Decision matrix for selecting the optimal solvent for Ethyl undec-2-ynoate based on

experimental intent.

Figure 2: Aqueous Formulation Strategy
Since the compound is insoluble in water, this workflow describes how to introduce it into an

aqueous buffer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b077268/docs?utm_src=pdf-body-img#solubility-profile-of-ethyl-undec-2-ynoate-a-technical-guide
https://www.benchchem.com/product/b077268/docs?utm_src=pdf-body#solubility-profile-of-ethyl-undec-2-ynoate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl undec-2-ynoate
(Neat Liquid)

1000x Stock Solution
(in DMSO)

Dissolve

Rapid Injection
(Vortexing)

Add 1µL

Aqueous Buffer
(PBS/Media)

Add 999µL

Final Assay Solution
(<0.1% DMSO)

Success

Risk: Precipitation
(Cloudiness)

If Conc > Solubility Limit

Click to download full resolution via product page

Caption: Step-by-step dilution workflow to minimize precipitation when transferring the lipophilic

ester into aqueous media.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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